Cas no 2137833-76-0 (Cyclobutanamine, N-(cyclopropylmethyl)-1-ethynyl-)

• Product Name: Cyclobutanamine, N-(cyclopropylmethyl)-1-ethynyl-
• CAS No: 2137833-76-0
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• CID: 5258708
• Update Time: 2025-05-26

Cyclobutanamine, N-(cyclopropylmethyl)-1-ethynyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, N-(cyclopropylmethyl)-1-ethynyl-

• Inchi： 1S/C10H15N/c1-2-10(6-3-7-10)11-8-9-4-5-9/h1,9,11H,3-8H2
• InChI Key： RCBBNFAUQKMDSL-UHFFFAOYSA-N
• SMILES： C1(C#C)(NCC2CC2)CCC1

Additional information on Cyclobutanamine, N-(cyclopropylmethyl)-1-ethynyl-

Cyclobutanamine, N-(cyclopropylmethyl)-1-ethynyl- (CAS No. 2137833-76-0): A Comprehensive Overview

The compound Cyclobutanamine, N-(cyclopropylmethyl)-1-ethynyl- (CAS No. 2137833-76-0) is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclobutanamine core, which is a four-membered ring structure with an amine functional group. The molecule further incorporates a cyclopropylmethyl substituent and an ethynyl group, making it a versatile building block for various chemical applications.

Recent studies have highlighted the potential of Cyclobutanamine, N-(cyclopropylmethyl)-1-ethynyl- in drug discovery and advanced material synthesis. Its compact and rigid structure makes it an ideal candidate for exploring non-classical bonding interactions, which are crucial in designing novel pharmaceuticals and high-performance materials. Researchers have also demonstrated its ability to participate in click chemistry reactions, enabling the construction of complex molecular architectures with high precision.

The synthesis of Cyclobutanamine, N-(cyclopropylmethyl)-1-ethynyl- involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the cyclobutanamine ring through cycloaddition reactions and the subsequent functionalization with the cyclopropylmethyl and ethynyl groups. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of applications, Cyclobutanamine, N-(cyclopropylmethyl)-1-ethynyl- has shown promise in the development of biologically active molecules. Its ability to form stable interactions with biomolecules makes it a valuable tool in medicinal chemistry. For instance, recent research has explored its use as a scaffold for designing inhibitors of enzyme targets associated with cancer and neurodegenerative diseases.

Moreover, the compound's electronic properties make it a candidate for applications in optoelectronics and nanotechnology. Its conjugated system allows for efficient charge transport, which is essential for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Ongoing studies are focusing on optimizing its electronic characteristics through structural modifications.

From an environmental perspective, the synthesis and handling of Cyclobutanamine, N-(cyclopropylmethyl)-1-ethynyl- are designed to minimize ecological impact. Green chemistry principles are increasingly being integrated into its production processes, emphasizing the use of renewable feedstocks and energy-efficient methods.

In conclusion, Cyclobutanamine, N-(cyclopropylmethyl)-1-ethynyl- (CAS No. 2137833-76-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in the development of next-generation materials and therapeutic agents.